Cas no 1183432-35-0 (methyl 2-(2-methylpropyl)amino-2,3-dihydro-1H-indene-2-carboxylate)

• Product Name: methyl 2-(2-methylpropyl)amino-2,3-dihydro-1H-indene-2-carboxylate
• CAS No: 1183432-35-0
• MF: C₁₅H₂₁NO₂
• MW: 247.33274435997
• CID: 5602708
• PubChem ID: 54895058
• Update Time: 2025-10-29

methyl 2-(2-methylpropyl)amino-2,3-dihydro-1H-indene-2-carboxylate Chemical and Physical Properties

Names and Identifiers

• AKOS005802578
• 1183432-35-0
• methyl 2-[(2-methylpropyl)amino]-2,3-dihydro-1H-indene-2-carboxylate
• EN300-25519886
• methyl 2-(2-methylpropyl)amino-2,3-dihydro-1H-indene-2-carboxylate

• Inchi： 1S/C15H21NO2/c1-11(2)10-16-15(14(17)18-3)8-12-6-4-5-7-13(12)9-15/h4-7,11,16H,8-10H2,1-3H3
• InChI Key： QOTMUGJJVIWDPD-UHFFFAOYSA-N
• SMILES： O(C)C(C1(CC2C=CC=CC=2C1)NCC(C)C)=O

Computed Properties

• Exact Mass: 247.157228913g/mol
• Monoisotopic Mass: 247.157228913g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 3
• Heavy Atom Count: 18
• Rotatable Bond Count: 5
• Complexity: 287
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 2.9
• Topological Polar Surface Area: 38.3Ų

Additional information on methyl 2-(2-methylpropyl)amino-2,3-dihydro-1H-indene-2-carboxylate

Introduction to Methyl 2-(2-methylpropyl)amino-2,3-dihydro-1H-indene-2-carboxylate (CAS No. 1183432-35-0)

Methyl 2-(2-methylpropyl)amino-2,3-dihydro-1H-indene-2-carboxylate, a compound with the chemical formula C₁₃H₂₁NO₂, is a heterocyclic amide derivative that has garnered significant attention in the field of pharmaceutical research due to its unique structural and functional properties. This compound, identified by its CAS number 1183432-35-0, belongs to a class of molecules that exhibit potential biological activity, making it a subject of interest for further investigation in medicinal chemistry.

The molecular structure of Methyl 2-(2-methylpropyl)amino-2,3-dihydro-1H-indene-2-carboxylate features a fused indene ring system substituted with an amine group and a carboxylate moiety. The presence of the (2-methylpropyl)amino side chain contributes to the compound's overall steric and electronic characteristics, which are critical factors in determining its interaction with biological targets. This structural motif is reminiscent of several known pharmacophores that have demonstrated efficacy in various therapeutic applications.

In recent years, there has been growing interest in the development of novel heterocyclic compounds as potential therapeutic agents. The indene scaffold, in particular, has been explored extensively due to its ability to modulate biological pathways through precise structural modifications. Research indicates that derivatives of indene can exhibit properties such as receptor binding affinity, metabolic stability, and favorable pharmacokinetic profiles, making them attractive candidates for drug discovery.

The synthesis of Methyl 2-(2-methylpropyl)amino-2,3-dihydro-1H-indene-2-carboxylate involves multi-step organic transformations that highlight the synthetic versatility of indene derivatives. The introduction of the (2-methylpropyl)amino group and the carboxylate functionality requires careful control of reaction conditions to ensure high yield and purity. Advances in synthetic methodologies have enabled chemists to access increasingly complex molecular architectures with greater efficiency, which is crucial for exploring the full potential of this class of compounds.

One of the most compelling aspects of Methyl 2-(2-methylpropyl)amino-2,3-dihydro-1H-indene-2-carboxylate is its potential biological activity. Preliminary studies suggest that this compound may interact with specific enzymes or receptors involved in disease pathways. For instance, modifications to the indene core have been shown to influence binding affinity and selectivity, which are key determinants of drug efficacy. The (2-methylpropyl)amino moiety may also contribute to solubility and bioavailability, factors that are critical for successful drug development.

The pharmacological evaluation of Methyl 2-(2-methylpropyl)amino-2,3-dihydro-1H-indene-2-carboxylate is currently underway in several research laboratories. These studies aim to elucidate its mechanism of action and assess its potential as a lead compound for further optimization. In vitro assays have revealed promising interactions with target proteins, suggesting that this molecule may have therapeutic relevance in areas such as inflammation, neurodegeneration, or cancer. However, additional research is needed to confirm these findings and to evaluate its safety profile.

The chemical properties of Methyl 2-(2-methylpropyl)amino-2,3-dihydro-1H-indene-2-carboxylate make it an intriguing candidate for further exploration. Its stability under various conditions, solubility in common solvents, and compatibility with standard analytical techniques facilitate its use in both synthetic and investigative studies. These attributes are essential for ensuring that the compound can be reliably handled and characterized throughout the research process.

In conclusion, Methyl 2-(2-methylpropyl)amino-2,3-dihydro-1H-indene-2-carboxylate (CAS No. 1183432-35-0) represents a significant advancement in the field of heterocyclic chemistry. Its unique structure and potential biological activity position it as a valuable asset for researchers seeking novel therapeutic solutions. As our understanding of molecular interactions continues to evolve, compounds like this one will play an increasingly important role in shaping the future of drug discovery and development.